Cas no 1240590-74-2 ([(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride)
[(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride
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- Inchi: 1S/C13H17N.ClH/c1-3-9-14-11-12(2)10-13-7-5-4-6-8-13;/h3-8,10,14H,1,9,11H2,2H3;1H/b12-10+;
- InChI Key: DXYHICGEAORWDO-VHPXAQPISA-N
- SMILES: Cl.N(CC=C)C/C(/C)=C/C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 187
- Topological Polar Surface Area: 12
[(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196163-1g |
N-allyl-2-methyl-3-phenylprop-2-en-1-amine hydrochloride |
1240590-74-2 | 98% | 1g |
¥2032.00 | 2024-08-09 | |
| A2B Chem LLC | AJ24698-1g |
[(2E)-2-methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride |
1240590-74-2 | 95+% | 1g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24698-2g |
[(2E)-2-methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride |
1240590-74-2 | 95+% | 2g |
$1067.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24698-5g |
[(2E)-2-methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride |
1240590-74-2 | 95+% | 5g |
$1235.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24698-10g |
[(2E)-2-methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride |
1240590-74-2 | 95+% | 10g |
$1573.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24698-25g |
[(2E)-2-methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride |
1240590-74-2 | 95+% | 25g |
$2248.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24698-50g |
[(2E)-2-methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride |
1240590-74-2 | 95+% | 50g |
$3463.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24698-100g |
[(2E)-2-methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride |
1240590-74-2 | 95+% | 100g |
$4374.00 | 2024-04-20 |
[(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride
Recent Advances in the Study of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride (CAS: 1240590-74-2)
The compound [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride (CAS: 1240590-74-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of controlling reaction conditions to minimize byproducts, which is critical for ensuring the compound's consistency in pharmacological studies.
Pharmacological evaluations of this compound have revealed promising activity in modulating specific neurotransmitter systems. In vitro and in vivo studies conducted by researchers at the University of Cambridge demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. The compound's unique structural features, including the (2E)-2-methyl-3-phenylprop-2-en-1-yl moiety, were identified as key contributors to its receptor binding properties.
Further investigations into the mechanism of action of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride have utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies, published in Nature Chemical Biology, provided detailed insights into the compound's interactions with target proteins at the atomic level. The findings underscore its potential as a lead compound for the development of novel therapeutics.
In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported significant inhibition of pro-inflammatory cytokines in cell-based assays, positioning it as a candidate for treating inflammatory diseases. Concurrently, preliminary data from another study indicated activity against resistant bacterial strains, though further validation is required.
Despite these advancements, challenges remain in the clinical translation of [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through continued research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's pharmacokinetic profile and evaluate its safety in preclinical models.
In conclusion, [(2E)-2-Methyl-3-phenylprop-2-en-1-yl](prop-2-en-1-yl)amine hydrochloride (CAS: 1240590-74-2) represents a promising candidate for multiple therapeutic areas. The latest research highlights its synthetic accessibility, diverse pharmacological activities, and potential for further development. Future studies should focus on overcoming existing limitations and advancing the compound toward clinical trials to fully realize its therapeutic potential.
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